Cas no 35714-27-3 (6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one)

• Product Name: 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• CAS No: 35714-27-3
• MF: C₁₁H₁₃NO₂
• MW: 191.226423025131
• CID: 2115442
• PubChem ID: 25233016
• Update Time: 2025-10-29

6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one
• 2-methyl-6-(methyloxy)-3,4-dihydro-1(2H)-isoquinolinone
• SAGGRTJLERIQKK-UHFFFAOYSA-N
• SCHEMBL2204112
• 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1-one
• DA-36081
• 35714-27-3

• Inchi： 1S/C11H13NO2/c1-12-6-5-8-7-9(14-2)3-4-10(8)11(12)13/h3-4,7H,5-6H2,1-2H3
• InChI Key： SAGGRTJLERIQKK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC(=CC=2CCN1C)OC

Computed Properties

• Exact Mass: 191.094628657g/mol
• Monoisotopic Mass: 191.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoquinolines and derivatives Isoquinolones and derivatives

Additional information on 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one

Introduction to 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 35714-27-3)

6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one, identified by its Chemical Abstracts Service (CAS) number 35714-27-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This molecule belongs to the isoquinoline class, a structurally diverse group of organic compounds known for their broad biological activities and pharmacological relevance. The presence of a methoxy group at the 6-position and a methyl group at the 2-position, along with the dihydroisoquinoline core, contributes to its unique chemical properties and potential therapeutic applications.

The dihydroisoquinolin-1(2H)-one scaffold is particularly interesting due to its resemblance to several natural alkaloids and bioactive molecules. These derivatives have been extensively studied for their roles in modulating various biological pathways, including neurotransmitter systems and inflammatory responses. The structural features of 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one make it a promising candidate for further investigation in drug discovery and development.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one and biological targets. Studies have demonstrated that this compound can interact with specific enzymes and receptors, suggesting potential applications in treating neurological disorders, pain management, and anti-inflammatory conditions. The methoxy and methyl substituents play a crucial role in determining its binding affinity and selectivity, making them key targets for structure-activity relationship (SAR) studies.

In vitro experiments have revealed that 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one exhibits inhibitory effects on certain enzymes involved in the pathogenesis of diseases such as cancer and neurodegeneration. For instance, preliminary studies indicate that it may interfere with the activity of kinases and other signaling molecules that are aberrantly expressed in tumor cells. Additionally, its ability to modulate neurotransmitter release has sparked interest in its potential as an adjunct therapy for conditions like depression and anxiety.

The synthesis of 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one involves multi-step organic reactions that highlight the ingenuity of modern synthetic methodologies. Researchers have employed various strategies, including palladium-catalyzed cross-coupling reactions and intramolecular cyclizations, to construct the desired heterocyclic framework efficiently. These synthetic approaches not only enhance the accessibility of the compound but also provide insights into developing scalable production methods for related derivatives.

The pharmacokinetic profile of 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one is another critical aspect that has been explored in recent research. Understanding how the compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Preliminary pharmacokinetic studies suggest that it exhibits moderate bioavailability and a reasonable half-life, which are favorable characteristics for drug development.

One of the most exciting developments in the study of 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one is its potential role as a scaffold for designing novel drug candidates. By leveraging structure-based drug design techniques, researchers can modify specific regions of the molecule to enhance its potency, selectivity, and pharmacokinetic properties. This approach has led to the discovery of several analogs with improved therapeutic profiles.

The future directions for research on 6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one are promising. Investigating its mechanism of action at a molecular level will provide valuable insights into its biological effects. Additionally, exploring its interactions with complex biological systems using advanced techniques such as CRISPR-Cas9 gene editing could uncover new therapeutic applications.

In conclusion,6-methoxy-2-methyl-3,4-dihydroisoquinolin-1(2H)-one (CAS No. 35714-27-3) represents a significant area of interest in medicinal chemistry due to its unique structural features and potential biological activities. Ongoing research efforts are expected to yield novel insights into its therapeutic applications and contribute to the development of next-generation pharmaceuticals.